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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B15553296

An In-depth Technical Guide on C.I. Solvent Red 179: Material Safety Data Sheet (MSDS)
Analysis

Introduction

C.l. Solvent Red 179 is a yellowish-red solvent dye belonging to the ketoamine chemical
family.[1] It finds extensive application in the coloring of various plastics and fibers, including
polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC), and polyamide (PA).
[2][3] Known for its good heat resistance, light fastness, and migration resistance, it is a
substance of interest for materials science and industrial applications.[2][4] This guide provides
a comprehensive overview of the material safety data for C.l. Solvent Red 179, tailored for
researchers, scientists, and drug development professionals. All quantitative data is
summarized from various sources to provide a clear comparison, and logical workflows for
safety and handling are visualized.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of C.l. Solvent Red 179 are crucial for
its safe handling and application. The data, compiled from multiple technical data sheets, is
presented below.
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Property Value

Appearance Red to Yellowish-Red Powder[5][6][7]
C.I. Name Solvent Red 179

C.I. Number 564150[2][4]

CAS Numbers

6829-22-7, 89106-94-5[3][5]

EC Number

229-904-5[2][8]

Molecular Formula

C22H12N20]2][9]

Molecular Weight

320.34 g/mol [9]

Melting Point

251 °C[4][5]

Decomposition Temp.

> 350 °C[5]

Density

1.27 g/cm3[10]

Water Solubility

Insoluble[5]

Solubility in Organic Solvents (at 20°C)

Solvent Solubility (g/L)
Acetone 1.6

Butyl Acetate 1.6
Methylbenzene 4.1
Dichloromethane 8.0

Ethyl Alcohol 0.9

[4]

Hazard Identification and Safety

While some safety data sheets indicate that C.l. Solvent Red 179 does not require a hazard

symbol, others point to potential for serious eye irritation.[5][11] Standard safe handling
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practices for chemical powders should always be observed.

Hazard Statements

e H319: Causes serious eye irritation.[11]

Precautionary Statements

e P264: Wash hands and any exposed skin thoroughly after handling.[11]
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[11]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[11]

o P337+P313: If eye irritation persists: Get medical advice/attention.[11]

The logical workflow for hazard identification and response is illustrated in the diagram below.

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for C.l. Solvent Red 179.

Toxicological and Ecological Data

Toxicological and ecological data for C.l. Solvent Red 179 is limited and not consistently
reported across all safety data sheets. Many sources indicate "no data available" for several
endpoints.[8][12] The available quantitative data is summarized below.
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icoloaical

Test Type Species Value

Acute Oral Toxicity (LD50) Rat 8260 mg/kgl[5]

Ecological Data
Test Type Species Value

Ichthyotoxicity (LC50) Fish 1230 mg/L[5]

It is important to note that for many standard toxicological assessments such as skin
corrosion/irritation, respiratory sensitization, germ cell mutagenicity, carcinogenicity, and
reproductive toxicity, no data was available in the reviewed documents.[12]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical tests cited in the safety data
sheets are not publicly available. The MSDS documents provide general first-aid and
emergency procedures, which are summarized below rather than as formal experimental
methodologies.

First-Aid Measures

» Skin Contact: Immediately flush the skin with flowing water.[5] If irritation develops, seek
medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5] If
irritation persists, consult a physician.[11]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention or contact a poison control center.[9]

 Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial
respiration and seek immediate medical attention.[5][9]

Accidental Release Measures (Spill Protocol)
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In the event of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination. The general workflow is outlined below.

Evacuate Personnel to Safe Areas

'

Ensure Adequate Ventilation

'

Remove All Ignition Sources

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Contain Spillage
(Prevent entry into drains)

Collect and Arrange Disposal
(Use spark-proof tools)

Local and State Laws

Dispose of in Accordance with T
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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